Cas no 1286726-78-0 (1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1286726-78-0
• MF: C₂₂H₂₀F₃N₃O
• MW: 399.408915519714
• CID: 5759898
• PubChem ID: 52906777
• Update Time: 2025-07-17

1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• F5854-0539
• 1-(2-phenylethyl)-1-(pyridin-2-ylmethyl)-3-[3-(trifluoromethyl)phenyl]urea
• 1-phenethyl-1-(pyridin-2-ylmethyl)-3-(3-(trifluoromethyl)phenyl)urea
• AKOS024522313
• 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• 1286726-78-0

• Inchi： 1S/C22H20F3N3O/c23-22(24,25)18-9-6-11-19(15-18)27-21(29)28(16-20-10-4-5-13-26-20)14-12-17-7-2-1-3-8-17/h1-11,13,15H,12,14,16H2,(H,27,29)
• InChI Key： YARPDFTXKZZJML-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(N(CC1C=CC=CN=1)CCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 399.15584676g/mol
• Monoisotopic Mass: 399.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea

Comprehensive Overview of 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1286726-78-0)

The compound 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1286726-78-0) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a phenyl group, a pyridine ring, and a trifluoromethyl substituent, makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The presence of the urea moiety further enhances its binding affinity, making it a promising scaffold for drug discovery.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. The 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea exemplifies this trend, as its trifluoromethyl group contributes to its pharmacokinetic profile. This compound is often discussed in the context of small molecule inhibitors and kinase modulation, topics that are highly searched in academic and industrial databases. Its potential applications in targeted therapy and signal transduction inhibition have made it a subject of ongoing studies.

The synthesis of 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea involves multi-step organic reactions, including amination and urea formation. These processes are optimized to achieve high yields and purity, which are essential for subsequent biological testing. The compound's CAS No. 1286726-78-0 serves as a unique identifier in chemical databases, facilitating its retrieval and study. Researchers often explore its structure-activity relationship (SAR) to design derivatives with improved efficacy and selectivity.

From an SEO perspective, keywords such as "urea derivatives in drug discovery", "trifluoromethylphenyl compounds", and "pyridine-based inhibitors" are frequently associated with this molecule. These terms reflect the growing interest in precision medicine and personalized therapeutics, which are hot topics in the scientific community. The compound's potential role in addressing drug-resistant diseases further amplifies its relevance, as evidenced by the increasing number of publications and patents citing its use.

In conclusion, 1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1286726-78-0) represents a fascinating area of research at the intersection of chemistry and biology. Its structural features and biological potential align with current trends in drug development and molecular targeting. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to remain a focal point in innovative therapeutic strategies.